N-(4-bromophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
• InChI: InChI=1S/C14H15BrN4O2/c1-9-16-14(21-18-9)10-6-19(7-10)8-13(20)17-12-4-2-11(15)3-5-12/h2-5,10H,6-8H2,1H3,(H,17,20)
• InChI Key: KLBSPDDPVUNMIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CN(C2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C14H15BrN4O2
• Molecular Weight: 351.20 g/mol

Description

N-(4-bromophenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide is a chemical compound that has gained increasing attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of azetidinylacetamides and has been studied for its potential use in drug development.

Scientific Research Applications

Antimicrobial Activities

Compounds with the 1,3,4-oxadiazole moiety, similar to the one in the given chemical structure, have been synthesized and evaluated for their antimicrobial properties. For instance, a study synthesized 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides and found them to exhibit variable antimicrobial activity against selected microbial species, highlighting the potential for further biological screening and application trials in antimicrobial therapy (Gul et al., 2017).

Anti-Inflammatory Activities

Another aspect of the research on these compounds involves their anti-inflammatory activities. The incorporation of the 1,3,4-oxadiazole ring has been explored for the development of anti-inflammatory agents. A study on substituted 1,3,4-oxadiazoles demonstrated significant anti-inflammatory activity, showcasing the therapeutic potential of these derivatives in treating inflammation-related disorders (Nargund et al., 1994).

Enzyme Inhibition

Furthermore, the structural motif of 1,3,4-oxadiazole has been associated with enzyme inhibition properties. Research focusing on the synthesis of 1,3,4-oxadiazole derivatives sandwiched by azinane and acetamides supported by molecular docking and BSA binding studies have indicated modest antibacterial potential and specific enzyme inhibition capabilities, with certain compounds emerging as potent inhibitors against α-glucosidase and acetylcholinesterase enzymes (Virk et al., 2023).